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Abstract

PSB-1114 tetrasodium is a potent and highly selective agonist for the P2Y2 receptor, a G
protein-coupled receptor activated by extracellular nucleotides like ATP and UTP.[1][2] Its
inherent potency, selectivity, and metabolic stability make it a valuable pharmacological tool for
investigating P2Y2 receptor function and a promising candidate for therapeutic development.[3]
The P2Y2 receptor is ubiquitously expressed and plays a crucial role in a variety of
physiological processes, including ion transport, fluid secretion, cell migration, and tissue
repair. Consequently, targeting this receptor with a selective agonist like PSB-1114 holds
therapeutic potential for a range of clinical conditions. This technical guide provides an in-depth
overview of the core therapeutic applications of PSB-1114, supported by preclinical and clinical
data from related P2Y2 receptor agonists. Detailed experimental protocols and signaling
pathway visualizations are included to facilitate further research and development in this area.

Core Therapeutic Areas

The therapeutic potential of PSB-1114 tetrasodium stems from the diverse physiological roles
of the P2Y2 receptor. Activation of this receptor has been shown to modulate key cellular
functions implicated in various diseases. The primary therapeutic areas of interest for a potent
P2Y2 agonist like PSB-1114 include:
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o Ophthalmology: Dry Eye Disease (DED): P2Y2 receptor agonists have demonstrated
efficacy in treating DED by stimulating both mucin and aqueous secretion from conjunctival
cells, thereby enhancing tear film stability and protecting the ocular surface.[4][5]

e Pulmonology: Cystic Fibrosis (CF): In the airways, P2Y2 receptor activation stimulates
chloride and fluid secretion, helping to hydrate the airway surface and improve mucociliary
clearance, a key pathological defect in CF.[6]

e Wound Healing: P2Y2 receptors are involved in promoting the migration and proliferation of
keratinocytes and fibroblasts, essential processes for effective wound closure and tissue
regeneration.

» Neuroprotection: Emerging evidence suggests a role for P2Y2 receptor activation in
protecting neurons from injury and promoting neuronal repair, indicating potential
applications in neurodegenerative diseases.

Mechanism of Action and Signaling Pathways

PSB-1114 exerts its effects by binding to and activating the P2Y?2 receptor, a Gg/11-coupled G
protein-coupled receptor (GPCR). This activation initiates a downstream signaling cascade
primarily through the phospholipase C (PLC) pathway.
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Figure 1: P2Y2 Receptor Signaling Pathway

Quantitative Data Summary

The following tables summarize key quantitative data for P2Y2 receptor agonists, primarily
focusing on PSB-1114 and the clinically approved agonist, diquafosol.

Table 1: In Vitro Potency and Selectivity of PSB-1114

Tetrasodium
Target Selectivity Selectivity
Compound EC50 (nM) Reference
Receptor vs. P2Y4 vs. P2Y6
PSB-1114 P2Y2 134 >60-fold >60-fold [1][2]

Table 2: Clinical Efficacy of Diquafosol (a P2Y2 Agonist)
in Dry Eye Disease
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Experimental Protocols
In Vitro Calcium Mobilization Assay

This assay is fundamental for assessing the agonist activity of compounds like PSB-1114 at

the P2Y2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b610303?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Key-clinical-trials-evaluating-topical-diquafosol-therapy-for-dry-eye-disease_tbl1_260132075
https://pmc.ncbi.nlm.nih.gov/articles/PMC3915022/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3915022/
https://pubmed.ncbi.nlm.nih.gov/14507899/
https://pubmed.ncbi.nlm.nih.gov/14507899/
https://www.mdpi.com/1422-0067/26/24/11863
https://clinicaltrials.gov/study/NCT04980144
https://pubmed.ncbi.nlm.nih.gov/12458155/
https://pubmed.ncbi.nlm.nih.gov/12458155/
https://www.benchchem.com/product/b610303#potential-therapeutic-applications-of-psb-1114-tetrasodium
https://www.benchchem.com/product/b610303#potential-therapeutic-applications-of-psb-1114-tetrasodium
https://www.benchchem.com/product/b610303#potential-therapeutic-applications-of-psb-1114-tetrasodium
https://www.benchchem.com/product/b610303#potential-therapeutic-applications-of-psb-1114-tetrasodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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